N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]-1-naphthamide

• IUPAC Name: N-[5-[(3-nitrophenyl)methyl]-1,3-thiazol-2-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H15N3O3S/c25-20(19-10-4-7-15-6-1-2-9-18(15)19)23-21-22-13-17(28-21)12-14-5-3-8-16(11-14)24(26)27/h1-11,13H,12H2,(H,22,23,25)
• InChI Key: NGPKPRTYFFGZPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=NC=C(S3)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H15N3O3S
• Molecular Weight: 389.4 g/mol

Description

N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]-1-naphthamide, also known as MRS2179, is a selective antagonist of the P2Y1 receptor. This receptor is a member of the purinergic family of G protein-coupled receptors, which are involved in various physiological processes such as platelet aggregation, neurotransmission, and immune response. MRS2179 has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]-1-naphthamide selectively antagonizes the P2Y1 receptor, which is activated by ADP. The P2Y1 receptor is expressed on platelets, endothelial cells, and smooth muscle cells, and its activation leads to platelet aggregation, vasoconstriction, and other physiological responses. This compound blocks the binding of ADP to the P2Y1 receptor, thereby inhibiting its downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It inhibits ADP-induced platelet aggregation, which is a key step in the formation of blood clots. This compound also reduces vasoconstriction and vascular remodeling in animal models of hypertension and atherosclerosis. In addition, this compound has anti-inflammatory effects, as it reduces the production of pro-inflammatory cytokines in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]-1-naphthamide has several advantages and limitations for lab experiments. Its selectivity for the P2Y1 receptor makes it a useful tool for studying the role of this receptor in various physiological processes. However, its potency and efficacy can vary depending on the experimental conditions, and its effects may be influenced by other purinergic receptors. In addition, this compound has limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]-1-naphthamide. One area of interest is its potential therapeutic applications in cardiovascular diseases, such as thrombosis, hypertension, and atherosclerosis. Another area of interest is its role in immune response and inflammation, as it may have applications in autoimmune diseases and cancer. Further studies are needed to elucidate the mechanisms of action and pharmacokinetics of this compound, as well as to develop more potent and selective P2Y1 receptor antagonists.

Scientific Research Applications

N-[5-(3-nitrobenzyl)-1,3-thiazol-2-yl]-1-naphthamide has been used in various scientific research applications, such as in the study of platelet function, thrombosis, and inflammation. It has been shown to inhibit platelet aggregation induced by ADP, which is a key mediator of thrombosis. This compound has also been shown to reduce inflammation in animal models of arthritis and colitis.